2,4'-Difluoro-6-nitrobiphenyl

• Molecular Formula: C12H7F2NO2
• Molecular Weight: 235.19 g/mol
• IUPAC Name: 1-fluoro-2-(4-fluorophenyl)-3-nitrobenzene
• InChI: InChI=1S/C12H7F2NO2/c13-9-6-4-8(5-7-9)12-10(14)2-1-3-11(12)15(16)17/h1-7H
• InChI Key: YPEVZUGOVLESOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC=C(C=C2)F)[N+](=O)[O-]

Description

2,4'-Difluoro-6-nitrobiphenyl is a useful research compound. Its molecular formula is C12H7F2NO2 and its molecular weight is 235.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,4'-Difluoro-6-nitrobiphenyl suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4'-Difluoro-6-nitrobiphenyl including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A microwave reaction vessel was charged with 2-chloro-3-fluoronitrobenzene (1.500 g, 8.5 mmol), 4-fluorophenylboronic acid (1.315 g, 9.4 mmol), sodium carbonate (2.717 g, 25.6 mmol), palladium diacetate (0.077 g, 0.3 mmol), tetrabutylammonium bromide (2.755 g, 8.5 mmol) in water (10 mL) and 1,4-dioxane (1 mL). The mixture was heated to 100° C. in a microwave reactor for 1 hr. The reaction was cooled to room temperature and poured into diethyl ether and 0.1N aqueous sodium hydroxide. The organic layer was washed with saturated aqueous sodium chloride, dried (anhydrous sodium sulfate), filtered, and concentrated in vacuo. The residue was purified by silica gel chromatography (10-30% methylene chloride/hexanes) to give the desired product as a yellow solid (1.15 g, 57%). 1H NMR (CDCl3, 300 MHz) δ 7.70 (dt, 1H, J=8.4, 1.5 Hz), 7.51 (td, 1H, J=8.4, 5.4 Hz), 7.41 (td, 1H, J=8.4, 1.2 Hz), 7.35-7.26 (m, 2H), 7.22-7.11 (m, 2H).